Cas no 112817-82-0 (1,3-diphenyl-3H-indole-2-thione)

112817-82-0 structure
Product name:1,3-diphenyl-3H-indole-2-thione
1,3-diphenyl-3H-indole-2-thione Chemical and Physical Properties
Names and Identifiers
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- 1,3-diphenyl-3H-indole-2-thione
- 1,3-Diphenyl-1,3-dihydro-2H-indole-2-thione
- DTXSID90764568
- 112817-82-0
-
- Inchi: InChI=1S/C20H15NS/c22-20-19(15-9-3-1-4-10-15)17-13-7-8-14-18(17)21(20)16-11-5-2-6-12-16/h1-14,19H
- InChI Key: VSEBYRKHAMQAAC-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 301.09252066Da
- Monoisotopic Mass: 301.09252066Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 395
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.3Ų
- XLogP3: 4.8
1,3-diphenyl-3H-indole-2-thione Related Literature
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Chaoyang Ge,Wenhao Zhai,Cheng Tian,Shiqi Zhao,Tong Guo,Shuren Sun,Weixi Chen,Guangzhao Ran RSC Adv., 2019,9, 16779-16783
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Soumen Saha,Ram Kinkar Roy,Sourav Pal Phys. Chem. Chem. Phys., 2010,12, 9328-9338
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Rutusmita Mishra,Neeladrisingha Das,Ritu Varshney,Kriti Juneja,Debabrata Sircar,Partha Roy Food Funct., 2021,12, 6603-6625
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Nadia Marino,Donatella Armentano,Claudia Zanchini,Giovanni De Munno CrystEngComm, 2014,16, 8286-8296
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